5-[(4-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol
• InChI: InChI=1S/C23H17FN2O2/c24-18-8-6-16(7-9-18)14-28-19-10-11-20(22(27)12-19)23-21(13-25-15-26-23)17-4-2-1-3-5-17/h1-13,15,27H,14H2
• InChI Key: ZOFIZPNGDLBYHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=CN=C2C3=C(C=C(C=C3)OCC4=CC=C(C=C4)F)O
• Molecular Formula: C23H17FN2O2
• Molecular Weight: 372.4 g/mol

Description

The compound “5-[(4-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and two phenyl groups, which are six-membered carbon rings. The molecule also contains a fluorine atom and a methoxy group (OCH3), which can significantly affect its chemical properties.

Synthesis Analysis

While I don’t have the specific synthesis for this compound, molecules of this type are often synthesized through multi-step organic reactions. The pyrimidine ring could be formed through a reaction such as a Biginelli reaction. The fluorophenyl group could be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the pyrimidine ring might undergo electrophilic aromatic substitution, and the methoxy group could potentially be cleaved under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom might increase its stability and affect its polarity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without more information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential biological activity, and optimizing its synthesis.